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Compound of Interest

Compound Name: 1,1,3,3-Tetramethylurea

Cat. No.: B151932 Get Quote

An In-depth Technical Guide to 1,1,3,3-
Tetramethylurea
For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3-Tetramethylurea (TMU) is an organic compound with the formula (CH₃)₂NCON(CH₃)₂.

It is a non-polar, aprotic solvent with a wide range of applications in organic synthesis and

industrial processes. This guide provides a comprehensive overview of its Chemical Abstracts

Service (CAS) number, physical properties, and relevant experimental protocols and reaction

pathways.

CAS Number
The unique identifier for 1,1,3,3-Tetramethylurea is:

CAS Number: 632-22-4[1][2][3][4][5]

Physical Properties
1,1,3,3-Tetramethylurea is a colorless liquid with a mild, aromatic odor.[1][3] A summary of its

key physical properties is presented in the table below.
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Property Value

Molecular Formula C₅H₁₂N₂O

Molecular Weight 116.16 g/mol [2]

Density 0.968 g/mL at 20 °C[1][4]

Boiling Point 177 °C[1][4][5]

Melting Point -1 °C[1][4][5]

Flash Point 75 °C (closed cup)[4][5]

Refractive Index 1.451 at 20 °C[1][4]

Solubility
Miscible with water and many organic solvents.

[1]

Experimental Protocols
Below are detailed methodologies for the determination of key physical properties of 1,1,3,3-
Tetramethylurea.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of an organic liquid like

1,1,3,3-Tetramethylurea is the capillary method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner)
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Stand and clamps

Procedure:

A small amount of 1,1,3,3-Tetramethylurea is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed into the test tube containing the

liquid.

The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the

test tube are at the same level.

The assembly is clamped and immersed in the Thiele tube containing a high-boiling point

liquid (e.g., mineral oil).

The apparatus is heated gently and slowly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The temperature at which a rapid and continuous stream of bubbles emerges is noted. This

is the boiling point of the liquid.

For accuracy, the heating should be stopped when the rapid stream of bubbles is observed.

The temperature at which the liquid re-enters the capillary tube is also recorded as the

boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. The density of 1,1,3,3-Tetramethylurea can

be determined using a pycnometer or by direct mass and volume measurements.

Apparatus:

Pycnometer (a flask with a specific, accurately known volume)

Analytical balance
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Water bath for temperature control

Procedure using a Pycnometer:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.

The pycnometer is filled with 1,1,3,3-Tetramethylurea, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is placed in a water bath to bring it to a constant, known temperature

(e.g., 20 °C).

The pycnometer is removed from the bath, dried, and weighed to determine the mass of the

liquid.

The density is calculated by dividing the mass of the 1,1,3,3-Tetramethylurea by the known

volume of the pycnometer.

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property and can be measured using a

refractometer.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:
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The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

The prism of the refractometer is cleaned with a suitable solvent and allowed to dry

completely.

A few drops of 1,1,3,3-Tetramethylurea are placed on the surface of the prism using a clean

dropper.

The prism is closed and the light source is switched on.

The eyepiece is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and noted as the refractive index is temperature-dependent.

Reaction Pathways and Workflows
Synthesis of 1,1,3,3-Tetramethylurea
One common method for the synthesis of 1,1,3,3-Tetramethylurea involves the reaction of

dimethylamine with phosgene.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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